Cas no 1361111-81-0 (4-[5-[2-(3,4-Difluorophenoxy)ethyl]-4-methyl-1,3-thiazol-2-yl]azepan-4-ol;hydrochloride)

4-[5-[2-(3,4-Difluorophenoxy)ethyl]-4-methyl-1,3-thiazol-2-yl]azepan-4-ol;hydrochloride structure
1361111-81-0 structure
Product Name:4-[5-[2-(3,4-Difluorophenoxy)ethyl]-4-methyl-1,3-thiazol-2-yl]azepan-4-ol;hydrochloride
CAS No:1361111-81-0
MF:C18H23ClF2N2O2S
MW:404.902229547501
CID:4696716
Update Time:2023-08-15

4-[5-[2-(3,4-Difluorophenoxy)ethyl]-4-methyl-1,3-thiazol-2-yl]azepan-4-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-{5-[2-(3,4-Difluoro-phenoxy)-ethyl]-4-methyl-thiazol-2-yl}-azepan-4-ol hydrochloride
    • 4-{5-[2-(3,4-difluorophenoxy)ethyl]-4-methyl-1,3-thiazol-2-yl}azepan-4-ol hydrochloride
    • 4-[5-[2-(3,4-Difluorophenoxy)ethyl]-4-methyl-1,3-thiazol-2-yl]azepan-4-ol;hydrochloride
    • Inchi: 1S/C18H22F2N2O2S.ClH/c1-12-16(5-10-24-13-3-4-14(19)15(20)11-13)25-17(22-12)18(23)6-2-8-21-9-7-18;/h3-4,11,21,23H,2,5-10H2,1H3;1H
    • InChI Key: FZJGLVUBAAEBHL-UHFFFAOYSA-N
    • SMILES: Cl.S1C(CCOC2C=CC(=C(C=2)F)F)=C(C)N=C1C1(CCNCCC1)O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 434
  • Topological Polar Surface Area: 82.6
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